N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide
Description
N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide, commonly known as DCM, is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DCM has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Pesticide Detection
The compound demonstrates rapid and reliable triple-emissive detection of 2,6-dichloro-4-nitroaniline (DCN) , a common pesticide. A luminescent 56-metal Cd(II)–Sm(III) nanocluster, constructed from a flexible Schiff base ligand, exhibits high sensitivity and selectivity for DCN. It can quantitatively analyze DCN concentrations in fruit extracts, with limits of detection ranging from 0.95 μM to 2.81 μM .
Energetic Material Synthesis
In a different context, the compound serves as a precursor for the synthesis of a fused, tricyclic pyridine-based energetic material : In a different context, the compound serves as a precursor for the synthesis of a fused, tricyclic pyridine-based energetic material: 4-amino-5-nitro-[1,2,5]oxadiazolo[3,4-e]tetrazolo[1,5-a]pyridine-3-oxide (ANTP) . This material is synthesized through a two-step reaction from commercially available reagents and exhibits potential applications in energetic formulations .
Ultraviolet Photodetectors
Quantum-sized zinc oxide (ZnO) nanoparticles (~5.5 nm) synthesized from this compound serve as building blocks for transparent, solution-processed ultraviolet (UV) photodetectors. These devices exhibit stable, rapid, and repeatable photoresponse toward 365 nm UV light. The ZnO nanoparticulate thin films have strong absorption in the UV region and an optical bandgap of 3.28 eV. These photodetectors find applications in chemical sensing, flame detection, and environmental monitoring .
Temperature Probes for Biological Studies
Fluorescent temperature probes based on this compound play a crucial role in monitoring temperature within cells and suborganelles. By employing strategies such as intramolecular rotation, polarity sensitivity, Förster resonance energy transfer, and structural changes, these probes enhance our understanding of temperature-related physiological activities. Specifically, they offer insights into temperature homeostasis and mechanisms underlying cellular functions .
Cutaneous Squamous Cell Carcinoma Prevention
Activation of PPARγ by a related compound, 2,4,6-octatrienoic acid (Octa) , has been shown to prevent cutaneous UV damage and inhibit the progression of cutaneous squamous cell carcinoma (cSCC). This highlights the potential of related compounds in skin cancer prevention .
properties
IUPAC Name |
N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N2O4S/c1-22-15-11(20)7-10(19)8-14(15)27-18(22)21-17(23)9-5-12(24-2)16(26-4)13(6-9)25-3/h5-8H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRVRTFAFGXBBAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2Cl)Cl)SC1=NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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